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1-hydroxy-4-unsubstituted benzenoids
1-Hydroxy-4-unsubstituted benzenoids are a class of organic compounds characterized by the presence of a hydroxyl group (-OH) attached to the 1-position and the absence of any substituents at the 4-position on the benzene ring. These molecules exhibit diverse chemical properties depending on their functional groups, making them useful in various applications such as pharmaceuticals, dyes, and materials science.
The presence of a hydroxyl group confers these compounds with basic and polar characteristics, facilitating interactions with other molecules through hydrogen bonding and dipole-dipole attractions. The unsubstituted nature at the 4-position allows for facile modification by chemists to introduce various functional groups, enhancing their utility in synthetic chemistry.
In pharmaceutical research, 1-hydroxy-4-unsubstituted benzenoids are often studied for their potential as analgesics or anti-inflammatory agents due to their aromatic structure and hydroxyl functionality. Their molecular design enables the exploration of different pharmacological activities by altering the substituents at other positions on the benzene ring.
These compounds also find applications in dye synthesis, where the hydroxyl group can contribute to coloration through π-π stacking interactions. Moreover, their structural simplicity and reactivity make them valuable tools for developing new materials with specific properties tailored for electronics or catalysis.
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Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical BiopharmaceuticalsSalidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
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Chlorfenapyr: A Novel Insecticide in Chemical BiopharmaceuticalsChlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
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Exploring the Pharmaceutical Applications of Disodium SuccinateExploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
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Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
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The Therapeutic Potential of Adenosine-5'-monophosphate in Modern BiopharmaceuticalsThe Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
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BMS 819881 Cas No: 1197420-05-5 -
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